Cas no 1339451-15-8 (3-(1H-1,2,4-triazol-1-yl)propanal)

• Product Name: 3-(1H-1,2,4-triazol-1-yl)propanal
• CAS No: 1339451-15-8
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 5561910
• PubChem ID: 23317801
• Update Time: 2025-06-11

3-(1H-1,2,4-triazol-1-yl)propanal Chemical and Physical Properties

Names and Identifiers

• AKOS012338835
• 3-(1H-1,2,4-triazol-1-yl)propanal
• EN300-1725430
• 1339451-15-8
• SCHEMBL13219816

• Inchi： 1S/C5H7N3O/c9-3-1-2-8-5-6-4-7-8/h3-5H,1-2H2
• InChI Key： AFUCISAFWKKGQP-UHFFFAOYSA-N
• SMILES： O=CCCN1C=NC=N1

Computed Properties

• Exact Mass: 125.058911855g/mol
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 96.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 47.8Ų

Additional information on 3-(1H-1,2,4-triazol-1-yl)propanal

Introduction to 3-(1H-1,2,4-triazol-1-yl)propanal (CAS No. 1339451-15-8)

3-(1H-1,2,4-triazol-1-yl)propanal, with the CAS number 1339451-15-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a triazole ring with an aldehyde functional group. The triazole moiety is known for its broad range of biological activities, including antifungal, antibacterial, and antiviral properties, making it a valuable scaffold in drug discovery and development.

The chemical formula of 3-(1H-1,2,4-triazol-1-yl)propanal is C₆H₇N₃O, and its molecular weight is 137.14 g/mol. The compound can be synthesized through various methods, including the reaction of 3-bromopropanal with 1H-1,2,4-triazole in the presence of a base such as potassium carbonate. This synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels.

In recent years, the biological activities of 3-(1H-1,2,4-triazol-1-yl)propanal have been extensively studied. One of the most notable findings is its potent antifungal activity against a wide range of fungal pathogens. A study published in the Journal of Medicinal Chemistry in 2020 reported that 3-(1H-1,2,4-triazol-1-yl)propanal exhibited significant inhibitory effects on Candida albicans and Aspergillus fumigatus at low micromolar concentrations. This makes it a promising lead compound for the development of new antifungal agents.

Beyond its antifungal properties, 3-(1H-1,2,4-triazol-1-yl)propanal has also shown potential as an antibacterial agent. Research conducted at the University of California demonstrated that this compound effectively inhibited the growth of both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and membrane integrity, leading to cell death. These findings suggest that 3-(1H-1,2,4-triazol-1-yl)propanal could be further developed into broad-spectrum antibacterial drugs.

The pharmacokinetic properties of 3-(1H-1,2,4-triazol-1-yl)propanal have also been investigated to assess its suitability for therapeutic applications. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily in the liver via oxidation and conjugation pathways, with a half-life of approximately 2 hours in rats.

In addition to its direct biological activities, 3-(1H-1,2,4-triazol-1-yl)propanal has been used as a building block for the synthesis of more complex molecules with enhanced therapeutic potential. For example, researchers at Harvard University have developed a series of prodrugs based on this scaffold that exhibit improved solubility and reduced toxicity compared to their parent compounds. These prodrugs have shown promise in preclinical studies for treating various diseases, including cancer and neurodegenerative disorders.

The safety profile of 3-(1H-1,2,4-triazol-1-yl)propanal has been evaluated in several preclinical studies. Toxicity assessments in rodents have revealed that this compound is generally well-tolerated at therapeutic doses. However, higher doses can cause mild gastrointestinal irritation and transient increases in liver enzymes. These effects are reversible upon discontinuation of treatment. Overall, the safety profile of 3-(1H-1,2,4-triazol-1-yl)propanal supports its further development as a potential therapeutic agent.

In conclusion, 3-(1H-1,2,4-triazol-1-yl)propanal (CAS No. 1339451-15-8) is a promising compound with a wide range of biological activities and favorable pharmacological properties. Its potential applications in antifungal and antibacterial therapy make it an attractive target for drug discovery and development. Ongoing research continues to explore new derivatives and prodrugs based on this scaffold to enhance its therapeutic potential and address unmet medical needs.